Cas no 625471-04-7 (Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate)
Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 3-aminoazepane-1-carboxylate
- (3S)-3-Aminoazepane-1-carboxylic Acid tert-Butyl Ester
- (3S)-3-AMINO-AZEPANE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- (S)-3-amino-azepane-1-carboxylic acid tert-butyl ester
- tert-Butyl (3S)-3-aminoazepane-1-carboxylate
- tert-Butyl 3-aminoazepane-1-carboxylate
- (S)-3-AMINO-1-BOC-AZEPANE
- (3S)-3-Aminohexahydro-1H-azepine-1-carboxylic acid 1,1-dimethylethyl ester
- 1-Boc-(3S)-3-aminoazepane
- WXWILWLHHQGUCX-VIFPVBQESA-N
- BCP09828
- WT1133
- FCH3649545
- AM804150
- AX8223527
- AB0077620
- tert-butyl (S)-3-aminoazepane-1-carboxylat
- (3S)-Amino-azepane-1-carboxylic acid tert-butyl ester
- 625471-04-7
- DS-14858
- tert-butyl (S)-3-aminoazepane-1-carboxylate
- AC-29389
- A868441
- DTXSID30653023
- EN300-268796
- (S)-tert-Butyl3-aminoazepane-1-carboxylate
- CS-D0273
- AKOS015900998
- SCHEMBL1563471
- 1,1-dimethylethyl (3S)-3-aminoazepane-1-carboxylate
- MFCD11041390
- Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate
-
- MDL: MFCD11041390
- Inchi: 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-7-5-4-6-9(12)8-13/h9H,4-8,12H2,1-3H3/t9-/m0/s1
- InChI Key: WXWILWLHHQGUCX-VIFPVBQESA-N
- SMILES: O(C(C)(C)C)C(N1CCCC[C@@H](C1)N)=O
Computed Properties
- Exact Mass: 214.16800
- Monoisotopic Mass: 214.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6
- XLogP3: 1.1
Experimental Properties
- Density: 1.020
- Boiling Point: 296.5±33.0℃ at 760 mmHg
- PSA: 55.56000
- LogP: 2.37290
Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0924-1g |
(3S)-Amino-azepane-1-carboxylic acid tert-butyl ester |
625471-04-7 | 98% | 1g |
1272.06CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0924-5g |
(3S)-Amino-azepane-1-carboxylic acid tert-butyl ester |
625471-04-7 | 98% | 5g |
5071.29CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0924-25g |
(3S)-Amino-azepane-1-carboxylic acid tert-butyl ester |
625471-04-7 | 98% | 25g |
16943.89CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0924-100g |
(3S)-Amino-azepane-1-carboxylic acid tert-butyl ester |
625471-04-7 | 98% | 100g |
54223.83CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0924-500mg |
(3S)-Amino-azepane-1-carboxylic acid tert-butyl ester |
625471-04-7 | 98% | 500mg |
1060.05CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0924-250mg |
(3S)-Amino-azepane-1-carboxylic acid tert-butyl ester |
625471-04-7 | 98% | 250mg |
831.08CNY | 2021-05-07 | |
| TRC | A583805-50mg |
(3S)-3-Aminoazepane-1-carboxylic Acid tert-Butyl Ester |
625471-04-7 | 50mg |
$ 207.00 | 2023-04-19 | ||
| TRC | A583805-500mg |
(3S)-3-Aminoazepane-1-carboxylic Acid tert-Butyl Ester |
625471-04-7 | 500mg |
$ 1642.00 | 2023-04-19 | ||
| Chemenu | CM128852-5g |
tert-butyl (S)-3-aminoazepane-1-carboxylate |
625471-04-7 | 95% | 5g |
$589 | 2021-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UF566-200mg |
Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate |
625471-04-7 | 95+% | 200mg |
414.0CNY | 2021-08-04 |
Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate
Comprehensive Overview of Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate (CAS No. 625471-04-7)
Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate (CAS No. 625471-04-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of azepane derivatives, which are increasingly gaining attention due to their versatile applications in drug discovery and medicinal chemistry. The (3S)-stereochemistry of this molecule further enhances its value, as enantiopure compounds often exhibit superior biological activity and selectivity.
In recent years, the demand for chiral building blocks like Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate has surged, driven by the pharmaceutical industry's focus on developing more effective and safer therapeutics. Researchers frequently search for "azepane-based scaffolds" or "tert-butyl protected aminoazepanes" to identify novel candidates for central nervous system (CNS) drug development. The compound's unique structure makes it a promising intermediate for synthesizing G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors.
From a synthetic perspective, Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate (CAS No. 625471-04-7) offers several advantages. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during multi-step reactions, while the azepane ring provides conformational flexibility—a key feature for optimizing drug-target interactions. These characteristics align with current trends in "green chemistry" and "atom-economical synthesis," as the compound enables efficient routes to complex molecules with minimal waste generation.
The compound's relevance extends to cutting-edge research areas such as "proteolysis targeting chimeras (PROTACs)" and "covalent inhibitors," where its primary amine functionality serves as a crucial attachment point for linker molecules. Analytical techniques like HPLC and NMR spectroscopy confirm the high purity and stereochemical integrity of this material, addressing the growing industry demand for "well-characterized synthetic intermediates."
Quality control specifications for Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate typically include rigorous testing for enantiomeric excess and residual solvents, reflecting the pharmaceutical industry's emphasis on "quality by design (QbD)" principles. The compound's stability under various storage conditions makes it particularly valuable for "long-term research projects" and "scale-up processes."
Emerging applications in "peptide mimetics" and "macrocyclic compounds" further highlight the versatility of this azepane derivative. Its compatibility with solid-phase synthesis techniques positions it as a valuable tool for combinatorial chemistry approaches. Researchers investigating "conformational restriction strategies" in drug design frequently incorporate this scaffold to improve metabolic stability and binding affinity.
From a regulatory standpoint, Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate (CAS No. 625471-04-7) complies with major pharmacopeial standards, making it suitable for GMP-compliant manufacturing processes. The compound's well-documented safety profile and handling procedures address common concerns about "laboratory chemical safety"—a topic receiving increased attention in research communities.
The synthesis and application of this compound frequently appear in discussions about "structure-activity relationship (SAR) studies" and "lead optimization." Its balanced lipophilicity and hydrogen bonding capacity make it particularly useful for addressing "blood-brain barrier permeability" challenges—a hot topic in neurological drug development circles.
As the pharmaceutical industry continues to explore "underexplored heterocycles," Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate stands out as a structurally unique building block. Its growing presence in patent literature and scientific publications confirms its importance in modern medicinal chemistry, particularly for targets requiring three-dimensional molecular complexity beyond traditional flat aromatic systems.
625471-04-7 (Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate) Related Products
- 144243-24-3(1-BOC-3-AMINOPIPERIDINE)
- 625471-18-3(tert-butyl (3S)-3-aminopiperidine-1-carboxylate)
- 928025-59-6((R)-1-BOC-3-BUTYL-PIPERAZINE)
- 955979-19-8(tert-butyl 2-(methylamino)methylpyrrolidine-1-carboxylate)
- 184637-48-7(tert-butyl 3-aminopiperidine-1-carboxylate)
- 188111-79-7(tert-butyl (3R)-3-aminopiperidine-1-carboxylate)
- 1289386-04-4(tert-butyl 2-(ethylaminomethyl)piperidine-1-carboxylate)
- 1245645-35-5(tert-Butyl 2-((methylamino)methyl)piperidine-1-carboxylate)
- 928025-60-9((S)-tert-Butyl 3-butylpiperazine-1-carboxylate)
- 928025-57-4(tert-butyl (3R)-3-propylpiperazine-1-carboxylate)